Cas no 2649080-16-8 (tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate
• CAS No: 2649080-16-8
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5971530
• PubChem ID: 165980732
• Update Time: 2025-06-08

tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate
• EN300-1902318
• 2649080-16-8

• Inchi： 1S/C12H22N2O3/c1-9(12(5,6)13-8-15)14(7)10(16)17-11(2,3)4/h9H,1-7H3
• InChI Key： VWFAHFHJMKLCDF-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C)(C)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate

tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2649080-16-8): An Overview

tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2649080-16-8) is a versatile compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of new drugs and materials. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate, highlighting recent advancements and research findings.

Chemical Structure and Properties

The molecular structure of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate is composed of a tert-butyl group, an isocyanate group, and a methylcarbamate moiety. The tert-butyl group provides steric hindrance, which can influence the reactivity and stability of the compound. The isocyanate group is highly reactive and can participate in a variety of chemical reactions, such as the formation of urethanes and ureas. The methylcarbamate moiety adds further complexity to the molecule, contributing to its unique properties.

The physical properties of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate include its melting point, boiling point, and solubility in various solvents. These properties are crucial for understanding its behavior in different environments and for optimizing its use in various applications. Recent studies have shown that the compound exhibits good solubility in polar organic solvents, making it suitable for use in solution-based processes.

Synthesis Methods

The synthesis of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of tert-butyl N-(3-amino-3-methylbutan-2-yl)-N-methylcarbamate with phosgene or an equivalent isocyanating agent. This reaction typically proceeds under controlled conditions to ensure high yields and purity.

An alternative approach involves the use of carbodiimides or other coupling agents to form the isocyanate group directly from the corresponding amine. This method can be more environmentally friendly and may offer better control over side reactions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for this compound, reducing waste and improving overall efficiency.

Potential Applications

tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate has a wide range of potential applications due to its unique chemical properties. In pharmaceutical research, it has been explored as an intermediate in the synthesis of novel drugs with improved therapeutic profiles. The isocyanate group can react with various functional groups to form new compounds with desired biological activities.

In materials science, this compound has been investigated for its use in the development of advanced polymers and coatings. The reactivity of the isocyanate group allows for the formation of cross-linked networks with enhanced mechanical properties and durability. Recent studies have shown that polymers derived from tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate exhibit excellent thermal stability and resistance to environmental degradation.

Recent Research Findings

The scientific community has made significant strides in understanding the potential applications and properties of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate. A recent study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers found that compounds derived from this intermediate showed improved efficacy and reduced side effects compared to existing treatments.

In another study, researchers at a leading materials science institute investigated the use of tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate in the development of self-healing polymers. These polymers have the ability to repair themselves when damaged, making them highly desirable for applications in aerospace and automotive industries. The results showed that polymers incorporating this compound exhibited superior self-healing capabilities under various conditions.

Safety Considerations

Safety is a critical aspect when working with any chemical compound, including tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate. While this compound is not classified as a hazardous material or controlled substance, it is important to handle it with care due to its reactivity. Proper personal protective equipment (PPE) should be used during handling, and all safety guidelines should be strictly followed.

In conclusion, tert-butyl N-(3-isocyanato-3-methylbutan-2-yl)-N-methylcarbamate (CAS No. 2649080-16-8) is a promising compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, we can expect to see new breakthroughs that further expand our understanding and utilization of this versatile compound.